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Compound of Interest

Compound Name:
Propanoic acid, 3-

(trichlorogermyl)-

Cat. No.: B105624 Get Quote

Disclaimer: No comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS)

is readily available for "Propanoic acid, 3-(trichlorogermyl)-". The following guide has been

compiled using available data for the specific compound, supplemented with information from

surrogate compounds, namely propanoic acid and general data on organogermanium

compounds. This information is intended for researchers, scientists, and drug development

professionals and should be used with extreme caution. A thorough risk assessment should be

conducted before handling this compound.

Chemical Identification and Physical Properties
"Propanoic acid, 3-(trichlorogermyl)-" is an organogermanium compound. Limited physical

and chemical data is available.
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Property Value Source

CAS Number 15961-23-6 [1][2]

Molecular Formula C3H5Cl3GeO2 [1][2]

Molecular Weight 252.04 g/mol [1][2]

Melting Point 83-85 °C [1]

Synonyms

3-(Trichlorogermyl)propionic

acid, β-

(Trichlorogermyl)propionic

acid, (2-

CARBOXYETHYL)TRICHLOR

OGERMANE

[1][2]

Hazard Identification and Classification (Inferred)
The hazard profile of "Propanoic acid, 3-(trichlorogermyl)-" is not established. However,

based on its structure, it is prudent to consider the hazards associated with both the propanoic

acid moiety and the trichlorogermyl group. Propanoic acid is corrosive and can cause severe

skin and eye damage.[3][4] Organogermanium compounds have been associated with renal

toxicity and neurotoxicity, although the toxicity can vary widely depending on the specific

compound.[5][6] The trichlorogermyl group is expected to be reactive, particularly with water.

Inferred GHS Classification
The following GHS classification is inferred and should be treated as a preliminary assessment.

Health Hazards Physical Hazards

Skin Corrosion/Irritation

Category 1B (Inferred from Propanoic Acid)

Serious Eye Damage/Eye Irritation

Category 1 (Inferred from Propanoic Acid)

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory Irritation - Inferred from Propanoic Acid)

Potential for Systemic Toxicity

(Kidney, Nerves - Inferred from Organogermanium Compounds)

Corrosive to Metals

Category 1 (Inferred)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://commonchemistry.cas.org/detail?cas_rn=15961-23-6
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/W4E4HTC49H
https://www.benchchem.com/product/b105624?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-PROPIONIC-ACID-CASNO-79-09-00265-EN.aspx
https://pubmed.ncbi.nlm.nih.gov/9237323/
https://www.researchgate.net/publication/21430194_Nephrotoxicity_and_neurotoxicity_in_humans_from_organogermanium_compounds_and_germanium_dioxide
https://www.benchchem.com/product/b105624?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Inferred GHS Hazard Classification.

Exposure Controls and Personal Protection
Given the inferred hazards, stringent exposure controls should be implemented.

Engineering Controls
Work should be conducted in a well-ventilated chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.[7]

Personal Protective Equipment (PPE)
The following PPE is recommended as a minimum.

Recommended Personal Protective Equipment

Researcher Handling Compound

Chemical safety goggles and face shield

Chemical-resistant gloves (e.g., nitrile, neoprene)

Lab coat, chemical-resistant apron

Use in a fume hood. If not possible, a NIOSH-approved respirator with appropriate cartridges.
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Caption: Recommended Personal Protective Equipment.

Handling and Storage
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Handling: Avoid all personal contact, including inhalation.[8] Do not breathe dust, fume, gas,

mist, vapors, or spray.[4] Wash hands thoroughly after handling.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials.[8] Keep

container tightly closed.[4]

First-Aid Measures (Inferred)
These first-aid measures are based on the properties of propanoic acid and general principles

for corrosive materials.

Exposure First-Aid Measures

Inhalation
Move person to fresh air. If breathing is difficult,

give oxygen. Get immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Get immediate medical

attention.

Accidental Release Measures (Inferred)
Spill Response Workflow
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Spill Detected

Evacuate immediate area

Don appropriate PPE

Ensure adequate ventilation

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Cautiously neutralize with a suitable agent (e.g., sodium bicarbonate) if appropriate and safe to do so.

Collect absorbed material into a sealed, labeled container

Decontaminate the spill area

Dispose of waste according to local, state, and federal regulations
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Caption: Spill Response Workflow.
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Toxicological Information (Inferred)
No specific toxicological data for "Propanoic acid, 3-(trichlorogermyl)-" are available.

Propanoic Acid: The acute oral LD50 in rats is reported to be between 351 and 4290 mg/kg

bw.[9] It is corrosive to the skin and eyes and is a respiratory irritant.[10]

Organogermanium Compounds: The toxicity of organogermanium compounds varies. Some

have been associated with renal failure and neurotoxicity in humans after prolonged intake.

[5][6] Inorganic germanium compounds, such as germanium dioxide, are known to be

nephrotoxic.[11][12] It is crucial to consider the potential for the trichlorogermyl group to

hydrolyze and release inorganic germanium species.

Experimental Protocols (General Guidance)
Due to the lack of specific data, detailed experimental protocols cannot be provided. However,

the following general principles should be followed when designing experiments:

Risk Assessment: Conduct a thorough risk assessment for every experiment, considering

the potential for exposure, the quantities being used, and the specific manipulations

involved.

Small-Scale Work: Initially, work with the smallest possible quantities of the material.

Controlled Environment: All manipulations should be performed in a properly functioning

chemical fume hood.

Emergency Preparedness: Have appropriate spill cleanup materials and emergency contact

information readily available.

Waste Disposal: Plan for the proper disposal of all waste materials, including contaminated

PPE and experimental apparatus.

This guide provides a framework for the safe handling of "Propanoic acid, 3-
(trichlorogermyl)-" based on the best available, albeit limited, information. The absence of

comprehensive safety data underscores the need for a cautious and well-informed approach by

all personnel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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